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Compound of Interest

Compound Name:
Oxiran-2-ylmethyl hexadecanoate-

d31

Cat. No.: B587333 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
Oxiran-2-ylmethyl hexadecanoate-d31, a deuterated form of glycidyl palmitate, is a crucial

analytical tool in biomedical and pharmaceutical research. Its isotopic labeling allows it to serve

as an internal standard for the precise quantification of glycidyl palmitate in various biological

matrices using mass spectrometry. Glycidyl palmitate is the ester of hexadecanoic acid

(palmitic acid) and glycidol. Understanding the properties and synthesis of its deuterated

analog is essential for accurate toxicological and metabolic studies, particularly as glycidyl

esters are recognized as food processing contaminants with potential carcinogenic properties.

This guide provides an in-depth overview of the chemical properties, a detailed experimental

protocol for its synthesis, and a summary of the known biological signaling pathways

associated with its non-deuterated counterpart, palmitic acid.

Chemical and Physical Properties
The following table summarizes the key chemical and physical properties of Oxiran-2-ylmethyl
hexadecanoate-d31.
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Property Value Reference

CAS Number 1246819-24-8 [1]

Molecular Formula C₁₉H₅D₃₁O₃ [2]

Molecular Weight 343.68 g/mol [2]

IUPAC Name

oxiran-2-ylmethyl

2,2,3,3,4,4,5,5,6,6,7,7,8,8,9,9,

10,10,11,11,12,12,13,13,14,14

,15,15,16,16,16-

hentriacontadeuteriohexadeca

noate

[1]

Synonyms

Glycidyl Palmitate-d31,

Palmitic Acid-d31 Glycidyl

Ester, Hexadecanoic Acid-d31

2-Oxiranylmethyl Ester

[2]

Synthesis of Oxiran-2-ylmethyl hexadecanoate-d31
The synthesis of Oxiran-2-ylmethyl hexadecanoate-d31 can be achieved through a two-step

chemical process:

Fischer Esterification: The process begins with the esterification of deuterated palmitic acid

(hexadecanoic acid-d31) with allyl alcohol to produce allyl hexadecanoate-d31.

Epoxidation: The allyl group of the resulting ester is then epoxidized using a peroxy acid,

such as meta-chloroperoxybenzoic acid (m-CPBA), to form the final product, Oxiran-2-
ylmethyl hexadecanoate-d31.

Experimental Workflow
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Caption: Synthesis and Purification Workflow for Oxiran-2-ylmethyl hexadecanoate-d31.

Detailed Experimental Protocols
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Step 1: Synthesis of Allyl hexadecanoate-d31 (Fischer Esterification)

Materials:

Hexadecanoic acid-d31

Allyl alcohol

Sulfuric acid (catalytic amount)

Toluene

Diethyl ether

Saturated sodium bicarbonate solution

Brine

Anhydrous sodium sulfate

Procedure:

In a round-bottom flask equipped with a Dean-Stark apparatus and a reflux condenser,

dissolve hexadecanoic acid-d31 in a mixture of allyl alcohol and toluene.

Add a catalytic amount of concentrated sulfuric acid to the mixture.

Heat the reaction mixture to reflux. Water will be azeotropically removed and collected in

the Dean-Stark trap.

Monitor the reaction progress by observing the amount of water collected. The reaction is

complete when the theoretical amount of water has been removed.

Cool the reaction mixture to room temperature.

Dilute the mixture with diethyl ether and transfer it to a separatory funnel.

Wash the organic layer sequentially with water, saturated sodium bicarbonate solution (to

neutralize the acid catalyst), and brine.
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Dry the organic layer over anhydrous sodium sulfate, filter, and concentrate under reduced

pressure to obtain crude allyl hexadecanoate-d31.

Step 2: Synthesis of Oxiran-2-ylmethyl hexadecanoate-d31 (Epoxidation)

Materials:

Allyl hexadecanoate-d31 (from Step 1)

meta-Chloroperoxybenzoic acid (m-CPBA)

Dichloromethane

Saturated sodium thiosulfate solution

Saturated sodium bicarbonate solution

Brine

Anhydrous sodium sulfate

Procedure:

Dissolve the crude allyl hexadecanoate-d31 in dichloromethane in a round-bottom flask.

Cool the solution in an ice bath.

Add m-CPBA portion-wise to the stirred solution.

Allow the reaction mixture to slowly warm to room temperature and continue stirring for

several hours or overnight.

Monitor the reaction progress using thin-layer chromatography (TLC).

Once the reaction is complete, transfer the mixture to a separatory funnel.

Wash the organic layer with a saturated solution of sodium thiosulfate to quench any

unreacted m-CPBA.
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Subsequently, wash the organic layer with saturated sodium bicarbonate solution to

remove the m-chlorobenzoic acid byproduct, followed by a brine wash.

Dry the organic layer over anhydrous sodium sulfate, filter, and concentrate under reduced

pressure to yield crude Oxiran-2-ylmethyl hexadecanoate-d31.

Purification:

The crude product can be purified by column chromatography on silica gel using a gradient of

ethyl acetate in hexane as the eluent to yield the pure Oxiran-2-ylmethyl hexadecanoate-
d31.

Biological Signaling Pathways of Palmitate
While Oxiran-2-ylmethyl hexadecanoate-d31 is primarily used as an analytical standard, its

non-deuterated counterpart, palmitate, is a biologically active saturated fatty acid involved in

numerous cellular signaling pathways. Chronic exposure to elevated levels of palmitate is

associated with cellular stress and the development of metabolic diseases.

Palmitate-Induced Insulin Signaling in Skeletal Muscle
Cells
Acute exposure of skeletal muscle cells to palmitate can stimulate glucose uptake through the

activation of key signaling pathways, as depicted below.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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